Cas no 884994-37-0 (5-{(2-Chlorophenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 5-{(2-Chlorophenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 884994-37-0
• MF: C₁₄H₁₂ClN₃O
• MW: 273.717581748962
• CID: 5715813
• PubChem ID: 17058907
• Update Time: 2025-05-26

5-{(2-Chlorophenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• CCG-347420
• 5-[(2-chlorobenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one
• 884994-37-0
• EN300-79459
• STK511711
• AKOS001477341
• 5-{[(2-chlorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one
• Z138720222
• HMS3467D08
• 2H-Benzimidazol-2-one, 5-[[(2-chlorophenyl)methyl]amino]-1,3-dihydro-
• 5-{(2-Chlorophenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one

• Inchi： 1S/C14H12ClN3O/c15-11-4-2-1-3-9(11)8-16-10-5-6-12-13(7-10)18-14(19)17-12/h1-7,16H,8H2,(H2,17,18,19)
• InChI Key： LWJVCVCOKMYSSH-UHFFFAOYSA-N
• SMILES： C1(=O)NC2=CC=C(NCC3=CC=CC=C3Cl)C=C2N1

Computed Properties

• Exact Mass: 273.0668897g/mol
• Monoisotopic Mass: 273.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 355.3±30.0 °C(Predicted)
• pka: 11.82±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-{(2-Chlorophenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one

5-{(2-Chlorophenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 884994-37-0): An Overview

5-{(2-Chlorophenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 884994-37-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzodiazepines, which are widely used in the treatment of anxiety disorders, insomnia, and other neurological conditions. The unique structural features of 5-{(2-Chlorophenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one make it a promising candidate for further research and development.

The chemical structure of 5-{(2-Chlorophenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one is characterized by a benzodiazepine core with a substituted amino group at the 5-position. The presence of a 2-chlorophenylmethyl moiety adds to its complexity and contributes to its pharmacological properties. This compound has been synthesized through various methods, including multistep reactions involving condensation and cyclization steps. The synthesis process is well-documented in the literature and has been optimized to achieve high yields and purity.

Recent studies have focused on the biological activities of 5-{(2-Chlorophenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one. One notable area of research is its potential as an anxiolytic agent. In vitro and in vivo studies have shown that this compound exhibits significant anxiolytic effects without causing sedation or cognitive impairment. These findings are particularly important as they suggest that 5-{(2-Chlorophenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one could be developed into a safer alternative to traditional benzodiazepines.

In addition to its anxiolytic properties, 5-{(2-Chlorophenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism of action appears to involve modulation of GABAergic neurotransmission, which is a key pathway in the regulation of neuronal excitability.

The pharmacokinetic profile of 5-{(2-Chlorophenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily by hepatic enzymes, and its metabolites are excreted via the urinary system.

Safety and toxicity assessments are crucial for the development of any new pharmaceutical agent. Studies on 5-{(2-Chlorophenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one have indicated that it has a low toxicity profile at therapeutic doses. Acute and chronic toxicity studies in animal models have not revealed any significant adverse effects on major organs or systems. However, further investigations are needed to fully evaluate its long-term safety and potential side effects.

The clinical potential of 5-{(2-Chlorophenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one is currently being explored through various clinical trials. Early-phase trials have shown promising results in terms of efficacy and safety. These trials are designed to assess the compound's pharmacokinetics, pharmacodynamics, and therapeutic effects in human subjects with anxiety disorders and epilepsy.

In conclusion, 5-{(2-Chlorophenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 884994-37-0) is a promising compound with potential applications in the treatment of anxiety disorders and epilepsy. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future use as a safe and effective pharmaceutical agent.